Cas no 38971-41-4 (Ophiopogonin B)

Ophiopogonin B Properties

Names and Identifiers

• Ophiopogonin B
• b-D-Galactopyranoside, (1b,3b,25R)-3-hydroxyspirost-5-en-1-yl 6-deoxy-2-O-(6-deoxy-a-L-mannopyranosyl)-
• Ophiopogonin B
• 24-hydroxy-4-octacosanone
• 4-Octacosanone,24-hydroxy
• UNII-S18059B04U
• EX-A8002T
• CS-0018279
• C17038
• (2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5R,6R)-4,5-dihydroxy-2-[(1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,14R,16R)-16-hydroxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-14-yl]oxy-6-methyloxan-3-yl]oxy-6-methyloxane-3,4,5-triol
• CHEBI:80879
• FS-9827
• HY-N1961
• S18059B04U
• (-)-OPHIOPOGONIN B
• Q27151379
• beta-D-Galactopyranoside, (1beta,3beta,25R)-3-hydroxyspirost-5-en-1-yl 6-deoxy-2-O-(6-deoxy-alpha-L-mannopyranosyl)-
• Prosapogenin D3
• AKOS032946028
• 38971-41-4
• .BETA.-D-GALACTOPYRANOSIDE, (1.BETA.,3.BETA.,25R)-3-HYDROXYSPIROST-5-EN-1-YL 6-DEOXY-2-O-(6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL)-
• (2S,3R,4R,5R,6S)-2-((2R,3R,4S,5R,6R)-4,5-dihydroxy-2-((1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,14R,16R)-16-hydroxy-5',7,9,13-tetramethylspiro(5-oxapentacyclo(10.8.0.02,9.04,8.013,18)icos-18-ene-6,2'-oxane)-14-yl)oxy-6-methyloxan-3-yl)oxy-6-methyloxane-3,4,5-triol
• DA-66354
• +Expand

• MDL： MFCD32000710
• InChIKey： OWGURJWJHWYCIQ-ZSXWNFODSA-N
• Inchi： InChI=1S/C39H62O12/c1-17-9-12-39(46-16-17)18(2)28-26(51-39)15-25-23-8-7-21-13-22(40)14-27(38(21,6)24(23)10-11-37(25,28)5)49-36-34(32(44)30(42)20(4)48-36)50-35-33(45)31(43)29(41)19(3)47-35/h7,17-20,22-36,40-45H,8-16H2,1-6H3/t17-,18+,19+,20-,22-,23-,24+,25+,26+,27-,28+,29+,30+,31-,32+,33-,34-,35+,36-,37+,38+,39-/m1/s1
• SMILES： C[C@H]1CO[C@]2([C@@H](C)[C@@H]3[C@@]4(C)CC[C@H]5[C@@H](CC=C6C[C@@H](O)C[C@@H](O[C@@H]7[C@H](O[C@H]8[C@H](O)[C@H](O)[C@@H](O)[C@H](C)O8)[C@@H](O)[C@@H](O)[C@@H](C)O7)[C@@]65C)[C@@H]4C[C@@H]3O2)CC1

Computed Properties

• Exact Mass: 722.42400
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 4
• Monoisotopic Mass: 722.424
• Heavy Atom Count: 51
• Complexity: 1330
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 177A^2
• Molecular Weight: 722.9

Experimental Properties

• LogP: 2.38830
• PSA: 176.76000
• Refractive Index: 1.604
• Color/Form: Powder